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Compound of Interest

Compound Name: 4'-Methylacetophenone-D10

Cat. No.: B1436296 Get Quote

Essential Safety and Handling Guide for 4'-
Methylacetophenone-D10
This guide provides crucial safety and logistical information for the handling and disposal of 4'-
Methylacetophenone-D10 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties
The following table summarizes the known physical and chemical properties of 4'-

Methylacetophenone. The data for the deuterated form (D10) is not readily available; therefore,

the data for the non-deuterated compound is provided as a close proxy.
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Property Value

CAS Number 358730-83-3 (for D10)

Molecular Formula C₉D₁₀O

Molecular Weight 144.24 g/mol

Appearance Clear, colorless to pale yellow liquid

Boiling Point 226 °C (438.8 °F)

Melting Point 22-24 °C (71.6-75.2 °F)

Flash Point 92 °C (197.6 °F)

Density 1.005 g/cm³ at 25 °C

Solubility in Water 0.37 g/L at 15 °C

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the available Safety Data Sheets (SDS) for the non-deuterated 4'-

Methylacetophenone, the primary hazards are:

Harmful if swallowed[1]

Causes skin irritation

Combustible liquid

To mitigate these risks, the following personal protective equipment is mandatory when

handling 4'-Methylacetophenone-D10:
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PPE Category Specification

Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber).

Eye Protection
Safety glasses with side-shields or chemical

splash goggles.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection
Use in a well-ventilated area or under a

chemical fume hood.

Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring

safety.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.
Verify that an eyewash station and safety shower are accessible.
Prepare all necessary equipment and reagents before handling the compound.
Have a spill kit readily available.

2. Handling the Compound:

Don the appropriate PPE as outlined in the table above.
Conduct all weighing and transferring operations within a chemical fume hood.
Avoid direct contact with the skin and eyes.
Keep the container tightly closed when not in use to prevent inhalation of vapors.
Do not eat, drink, or smoke in the laboratory area.

3. In Case of Exposure or Spill:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[2]
Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them one or two glasses of water to drink. Seek immediate medical attention.
Spill: For small spills, absorb the chemical with an inert material (e.g., vermiculite, sand) and
place it in a suitable container for disposal.[2] For large spills, evacuate the area and contact
the appropriate emergency response team.

Disposal Plan
Proper disposal of 4'-Methylacetophenone-D10 and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 4'-Methylacetophenone-D10, including unused product and

contaminated materials (e.g., gloves, absorbent paper), in a designated, properly labeled,

and sealed hazardous waste container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Disposal Procedure:

Dispose of the hazardous waste through your institution's EHS program.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Workflow for Handling 4'-Methylacetophenone-D10
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Caption: Workflow for the safe handling and disposal of 4'-Methylacetophenone-D10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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